Cas no 1349718-53-1 (3-(4-Bromophenyl)oxetan-3-amine hydrochloride)

• Product Name: 3-(4-Bromophenyl)oxetan-3-amine hydrochloride
• CAS No: 1349718-53-1
• MF: C₉H₁₁BrClNO
• MW: 264.54674077034
• MDL: MFCD19687804
• CID: 2113328
• PubChem ID: 56604665
• Update Time: 2025-08-03

3-(4-Bromophenyl)oxetan-3-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-?(4-?bromophenyl)?-3-?Oxetanamine ?hydrochloride
• 3-(4-bromophenyl)oxetan-3-amine,hydrochloride
• 3-(4-Bromophenyl)oxetan-3-amine hydrochloride
• 3-(4-BROMOPHENYL)OXETAN-3-AMINE HCL
• SB21070
• AB0075988
• 3-Amino-3-(4-bromophenyl)oxetane hydrochloride
• 3-(4-Bromophenyl)oxetan-3-amine--hydrogen chloride (1/1)
• 3-(4-bromophenyl)oxetan-3-amine;hydrochloride
• ZDC71853
• AS-37528
• AKOS025212853
• SCHEMBL2697544
• DTXSID90717832
• MFCD19687804
• 3-(4-BROMOPHENYL)OXETAN-3-AMINEHYDROCHLORIDE
• CS-0054886
• 3-(4-Bromophenyl)oxetan-3-amine hydrochloride, 1-(3-Aminooxetan-3-yl)-4-bromobenzene hydrochloride
• EN300-7423601
• DA-25603
• 1349718-53-1
• DKZUAEMOFJABIQ-UHFFFAOYSA-N
• SY113293
• 843-377-4

• MDL： MFCD19687804
• Inchi： 1S/C9H10BrNO.ClH/c10-8-3-1-7(2-4-8)9(11)5-12-6-9;/h1-4H,5-6,11H2;1H
• InChI Key： DKZUAEMOFJABIQ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1(COC1)N.Cl

Computed Properties

• Exact Mass: 262.97125 g/mol
• Monoisotopic Mass: 262.97125 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 162
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2
• Molecular Weight: 264.54

3-(4-Bromophenyl)oxetan-3-amine hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Sealed in dry,Room Temperature